Cas no 933791-32-3 (6-(Phenoxymethyl)picolinaldehyde)

6-(Phenoxymethyl)picolinaldehyde is a versatile aromatic aldehyde featuring a picolinaldehyde core substituted with a phenoxymethyl group at the 6-position. This compound is particularly valuable in organic synthesis due to its reactive aldehyde functionality, which facilitates the formation of imines, hydrazones, and other derivatives. The phenoxymethyl moiety enhances solubility in organic solvents, making it suitable for use in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. Its structural features also allow for further functionalization, enabling the synthesis of complex heterocyclic systems. The compound’s stability and well-defined reactivity profile make it a reliable intermediate in research and industrial applications.
6-(Phenoxymethyl)picolinaldehyde structure
933791-32-3 structure
Product Name:6-(Phenoxymethyl)picolinaldehyde
CAS No:933791-32-3
MF:C13H11NO2
MW:213.231943368912
CID:1088950
PubChem ID:71721064
Update Time:2025-05-27

6-(Phenoxymethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(Phenoxymethyl)picolinaldehyde
    • 6-(phenoxymethyl)pyridine-2-carbaldehyde
    • 1823496-98-5
    • DTXSID40856922
    • 933791-32-3
    • Inchi: 1S/C13H11NO2/c15-9-11-5-4-6-12(14-11)10-16-13-7-2-1-3-8-13/h1-9H,10H2
    • InChI Key: NWERENMQBQCABZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC1C=CC=C(C=O)N=1

Computed Properties

  • Exact Mass: 213.078978594g/mol
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2Ų

6-(Phenoxymethyl)picolinaldehyde Pricemore >>

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